![molecular formula C10H12N4O3S B254894 1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea](/img/structure/B254894.png)
1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea
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Overview
Description
1-Ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a number of interesting properties that make it a useful tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of 1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea is not fully understood. However, it is believed to work by binding to the active site of enzymes and preventing them from functioning properly. This inhibition can have a number of effects on biological processes, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been found to have effects on a wide range of biological processes, including neurotransmitter release, ion channel function, and enzyme activity. These effects can have both positive and negative impacts on the body, depending on the specific system being targeted.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea in lab experiments is its potency as an enzyme inhibitor. This makes it a valuable tool for investigating the role of specific enzymes in various biological processes. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.
Future Directions
There are a number of future directions for research on 1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea. One area of interest is in the development of new enzyme inhibitors based on the structure of this compound. Another area of research is in the study of the biochemical and physiological effects of this compound on various biological systems. Additionally, there is potential for the use of this compound in the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea is a complex process that involves several steps. The first step involves the reaction of 1-ethyl-3-aminothiourea with acetic anhydride to form 1-ethyl-3-acetamidothiourea. This compound is then reacted with nitrobenzaldehyde to form this compound. The final compound is then purified using various techniques, such as recrystallization and column chromatography.
Scientific Research Applications
1-Ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has been used in a variety of scientific research applications. One of the most common uses of this compound is in the study of enzyme inhibition. It has been found to be a potent inhibitor of several enzymes, including acetylcholinesterase, carbonic anhydrase, and urease. This makes it a valuable tool for investigating the role of these enzymes in various biological processes.
properties
Molecular Formula |
C10H12N4O3S |
---|---|
Molecular Weight |
268.29 g/mol |
IUPAC Name |
1-ethyl-3-[[(E)-(3-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea |
InChI |
InChI=1S/C10H12N4O3S/c1-2-11-10(18)13-12-6-7-3-4-9(15)8(5-7)14(16)17/h3-6,12H,2H2,1H3,(H2,11,13,18)/b7-6+ |
InChI Key |
KWZRLZLVEDARBZ-VOTSOKGWSA-N |
Isomeric SMILES |
CCNC(=S)NN/C=C/1\C=CC(=O)C(=C1)[N+](=O)[O-] |
SMILES |
CCNC(=S)NNC=C1C=CC(=O)C(=C1)[N+](=O)[O-] |
Canonical SMILES |
CCNC(=S)NNC=C1C=CC(=O)C(=C1)[N+](=O)[O-] |
Origin of Product |
United States |
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